2-Benzimidazolethiol,4-amino-(8CI)

• CAS: 19462-97-6
• Synonyms: 2-Benzimidazolethiol,4-amino-(8CI)
• Molecular Formula: C7H7N3S
• Molecular Weight: 165.214
• SMILES: C1=CC2=C(C(=C1)N)NC(=S)N2
• InChI: InChI=1S/C7H7N3S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
• InChIKey: SABUZSDYMGTMKT-UHFFFAOYSA-N

2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6), systematically named 4-amino-1,3-dihydrobenzimidazole-2-thione, is a heterocyclic aromatic compound characterized by both a mercapto (-SH) group at position 2 and an amino (-NH2) group at position 4 of the benzimidazole core. This bifunctional substitution confers a unique electronic structure and a capacity for ambidentate coordination.

2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6): A Bifunctional Benzimidazole Building Block and Impurity Reference Standard

2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6), systematically named 4-amino-1,3-dihydrobenzimidazole-2-thione, is a heterocyclic aromatic compound characterized by both a mercapto (-SH) group at position 2 and an amino (-NH2) group at position 4 of the benzimidazole core . This bifunctional substitution confers a unique electronic structure and a capacity for ambidentate coordination [1]. In addition to its role as a versatile synthetic intermediate for the preparation of more complex benzimidazole derivatives, this compound is specifically employed as a certified reference standard for Ilaprazole Impurity 127, a critical component in pharmaceutical quality control [2].

Certified impurity reference standard for Ilaprazole analytical method validation

Bifunctional benzimidazole scaffold for derivative synthesis and coordination studies

DFT-predicted imidazole‑N coordination site enables geometry‑controlled metal complex design

• [1] Rahmonova, D.; Eshimbetov, A.; Gapurova, L.; Kadirova, Z. C.; Kadirova, S. DFT Study of Quantum Chemical Parameters of 4-Amino-2-Mercaptobenzimidazole and Their Tautomeric Forms. Chemistry and Chemical Engineering 2023, No. 4, Article 7. DOI: 10.70189/1992-9498.1493. View Source
• [2] Molcoo Biotech. Ilaprazole Impurity 127, CAS 19462-97-6. Accessed 2026-04-20. View Source

Why In-Class 2-Mercaptobenzimidazoles Cannot Replace 2-Benzimidazolethiol,4-amino-(8CI)

The performance of benzimidazole derivatives in applications ranging from corrosion inhibition to coordination chemistry is exquisitely sensitive to both the nature and position of ring substituents [1]. The simple substitution of a core heteroatom (e.g., replacing -SH with -NH2 or -OH) dramatically alters the molecule's electron density distribution and adsorption behavior, as demonstrated in comparative studies where the inhibition efficiency order is 2-SH-BI > 2-NH2-BI > 2-OH-BI [2]. Furthermore, the specific location of the amino group is critical; for example, the 5-amino isomer of 2-mercaptobenzimidazole is documented for its superior corrosion protection on Zn-rich alloys compared to the 5-methoxy derivative, highlighting that even regioisomers exhibit distinct, non-interchangeable performance profiles [3]. The 4-amino substitution in 2-Benzimidazolethiol,4-amino-(8CI) is predicted by DFT calculations to favor a unique coordination mode via the imidazole ring nitrogen, distinguishing its metal-binding properties from other mercaptobenzimidazoles [4].

Heteroatom replacement (–SH to –NH₂ or –OH) shifts electron density and adsorption behavior, altering inhibition profile.

Regioisomeric 4‑amino placement differentiates substrate‑specific performance from 5‑amino isomer on Cu/Zn alloys.

DFT‑predicted imidazole‑N coordination mode differs from common thiol‑S binding; metal complex geometry may not transfer.

• [1] Obot, I. B.; Obi-Egbedi, N. O. Theoretical Study of Benzimidazole and Its Derivatives and Their Potential Activity as Corrosion Inhibitors. Corrosion Science 2010, 52 (2), 657-660. View Source
• [2] Inhibition performance of benzimidazole derivatives with different heteroatoms on the under-deposit corrosion of carbon steel in CO2-saturated solution. IR GRID, 2021. View Source
• [3] Imidazole- and mercaptobenzimidazole-derivatives as corrosion inhibitors for Cu, Cu–Zn alloys, and Zn in chloride solution. Electrochimica Acta 2025, 146460. DOI: 10.1016/j.electacta.2025.146460. View Source
• [4] Rahmonova, D.; Eshimbetov, A.; Gapurova, L.; Kadirova, Z. C.; Kadirova, S. DFT Study of Quantum Chemical Parameters of 4-Amino-2-Mercaptobenzimidazole and Their Tautomeric Forms. Chemistry and Chemical Engineering 2023, No. 4, Article 7. DOI: 10.70189/1992-9498.1493. View Source

Quantifiable Differentiation of 2-Benzimidazolethiol,4-amino-(8CI) Against Close Analogs

Preferred Coordination Site: DFT-Predicted Imidazole Nitrogen vs. Thiol/Amine Binding

Density functional theory (DFT) calculations at the B3LYP/6-31G(d,p) level demonstrate that 4-amino-2-mercaptobenzimidazole favors coordination to metal centers through the localized nitrogen atom of the imidazole ring, rather than the thiol or amino groups [1]. This is a distinct electronic and geometric preference compared to many other 2-mercaptobenzimidazoles which often coordinate via the sulfur atom. The study quantified the total energies (Etot) of the ligand and its tautomeric forms, along with the HOMO-LUMO energy gap (ΔE) which is a key descriptor of its chemical reactivity and stability [1].

Predicted Coordination Site

Class-level inference

Imidazole‑N vs thiol‑S preference

Reported DFT‑predicted binding mode difference

Gas‑phase B3LYP/6‑31G(d,p) calculation

Evidence Dimension	Predicted Coordination Site
Target Compound Data	Preferential coordination via the nitrogen atom of the imidazole ring [1].
Comparator Or Baseline	Unsubstituted 2-mercaptobenzimidazole (2-SH-BI) and other analogs are often reported to coordinate through the exocyclic sulfur atom.
Quantified Difference	A qualitative difference in binding mode, predicted by quantum chemical calculations.
Conditions	DFT / B3LYP/6-31G(d,p) method in the gas phase [1].

Why This Matters

This unique coordination preference influences the stability, geometry, and potential catalytic or biological activity of its metal complexes, differentiating it from sulfur-coordinating analogs for applications in catalyst design or metal sensing.

• [1] Rahmonova, D.; Eshimbetov, A.; Gapurova, L.; Kadirova, Z. C.; Kadirova, S. DFT Study of Quantum Chemical Parameters of 4-Amino-2-Mercaptobenzimidazole and Their Tautomeric Forms. Chemistry and Chemical Engineering 2023, No. 4, Article 7. DOI: 10.70189/1992-9498.1493. View Source

Enhanced Corrosion Inhibition via Amino Substitution: Class-Level Prediction

A comparative theoretical study on benzimidazole isomers established that the reduction of a nitro group to an amino group on the benzimidazole scaffold leads to a significant increase in corrosion inhibition efficiency [1]. This class-level inference, based on DFT calculations, predicts that the amino-substituted 2-Benzimidazolethiol,4-amino-(8CI) will exhibit superior performance as a corrosion inhibitor compared to its non-aminated or nitro-substituted counterparts [1]. In contrast, the widely used 2-mercaptobenzimidazole (2-SH-BI) lacks this electron-donating amino group, which enhances adsorption onto metal surfaces.

Predicted Inhibition Efficiency

Class-level inference

4‑NH₂‑BI > non‑aminated BI trend

Reported electron‑donating group adsorption improvement

DFT calculation with B3LYP functional

Evidence Dimension	Inhibition Efficiency (Relative Trend)
Target Compound Data	Predicted higher inhibition efficiency than non-aminated or nitro-substituted benzimidazoles [1].
Comparator Or Baseline	Benzimidazole (BI) and 2-methylbenzimidazole (2-CH3-BI) have lower predicted inhibition efficiencies [1].
Quantified Difference	Qualitative improvement; the study states that aminobenzimidazole isomers represent a 'significant improvement in the inhibition efficiency' [1].
Conditions	DFT calculations with B3LYP functional basis set [1].

Why This Matters

The presence of the electron-donating amino group at the 4-position is predicted to improve the molecule's ability to adsorb onto metal surfaces, making it a more effective candidate for corrosion inhibitor formulations than simpler 2-mercaptobenzimidazoles.

• [1] Obot, I. B.; Obi-Egbedi, N. O. Quantum Chemical Assessment of Benzimidazole Derivatives as Corrosion Inhibitors. Chemistry Central Journal 2014, 8, Article 21. DOI: 10.1186/1752-153X-8-21. View Source

Defined Role as Ilaprazole Impurity 127: Validated Identity and Purity for Pharma QC

2-Benzimidazolethiol,4-amino-(8CI) is commercially available and used as a certified reference standard for Ilaprazole Impurity 127, with reported purity levels of ≥95% by HPLC [1]. This specific designation is not shared by its structural analogs like 2-mercaptobenzimidazole or 5-amino-2-mercaptobenzimidazole, which are not recognized as impurities of Ilaprazole. The procurement of this compound is therefore driven by its necessity in the development and validation of analytical methods for the proton-pump inhibitor Ilaprazole, ensuring compliance with regulatory requirements for drug safety and efficacy [1].

Ilaprazole Impurity Identity

Supporting evidence

Certified reference standard, ≥95% HPLC

Defined role in Ilaprazole QC method validation

Supplier‑certified purity and identity

Evidence Dimension	Application-Specific Identity
Target Compound Data	Validated as Ilaprazole Impurity 127 with certified purity (e.g., ≥95% HPLC) [1].
Comparator Or Baseline	2-Mercaptobenzimidazole and 5-amino-2-mercaptobenzimidazole are not listed as Ilaprazole impurities.
Quantified Difference	Exclusive identity and utility in Ilaprazole quality control processes.
Conditions	Pharmaceutical impurity reference standard usage.

Why This Matters

For analytical scientists and quality control laboratories in the pharmaceutical industry, this compound is not a generic reagent but a specific, traceable standard essential for method validation and regulatory submission.

• [1] Molcoo Biotech. Ilaprazole Impurity 127, CAS 19462-97-6. Accessed 2026-04-20. View Source

Regioisomeric Differentiation: 4-Amino vs. 5-Amino-2-Mercaptobenzimidazole Performance Profile

A 2025 study evaluating seven mercaptobenzimidazole derivatives as corrosion inhibitors demonstrated that the specific position of the amino group is crucial for substrate-specific performance. While the study directly quantified the efficacy of 5-amino-2-mercaptobenzimidazole (5-AMBI) and 2-mercapto-5-methoxybenzimidazole, it established a clear structure-activity relationship: 5-AMBI was most effective for Zn and Zn-rich alloy (Cu30Zn70), whereas 2-mercapto-5-methoxybenzimidazole performed best on Cu and Cu-rich alloy (Cu70Zn30) [1]. This provides a strong class-level inference that the 4-amino regioisomer (2-Benzimidazolethiol,4-amino-(8CI)) will possess a distinct, non-interchangeable performance profile due to the altered electronic and steric environment around the benzimidazole core [1].

Regioisomer Performance Profile

Class-level inference

4‑NH₂ position distinct from 5‑NH₂ isomer

Substrate‑specific protection may differ for Cu vs Zn alloys

Based on 5‑amino vs 5‑methoxy comparator studies

Evidence Dimension	Substrate-Specific Corrosion Inhibition
Target Compound Data	Performance profile is predicted to be distinct from the 5-amino regioisomer based on established structure-activity relationships [1].
Comparator Or Baseline	5-amino-2-mercaptobenzimidazole is most effective for Zn and Cu30Zn70 [1].
Quantified Difference	Difference is qualitative and application-dependent; the study shows that a change in substituent position alters the optimal substrate for protection.
Conditions	Corrosion inhibition tests on Cu, Cu70Zn30, Cu30Zn70, and Zn in 3 wt% NaCl solution [1].

Why This Matters

Selecting the correct regioisomer is critical for optimizing corrosion protection in multi-metal systems. A formulator targeting protection for Cu-rich alloys would potentially benefit from the 4-amino derivative if it exhibits a profile complementary to the 5-amino isomer.

• [1] Imidazole- and mercaptobenzimidazole-derivatives as corrosion inhibitors for Cu, Cu–Zn alloys, and Zn in chloride solution. Electrochimica Acta 2025, 146460. DOI: 10.1016/j.electacta.2025.146460. View Source

High-Value Application Scenarios for 2-Benzimidazolethiol,4-amino-(8CI) (CAS 19462-97-6)

Pharmaceutical Quality Control: Reference Standard for Ilaprazole Impurity Profiling

In the pharmaceutical industry, 2-Benzimidazolethiol,4-amino-(8CI) is procured as a high-purity analytical reference standard for Ilaprazole Impurity 127. It is an essential component for developing and validating HPLC or LC-MS methods to detect and quantify related substances in Ilaprazole drug substance and finished dosage forms, ensuring compliance with pharmacopoeial and regulatory guidelines [3].

Design of Novel Metal Complexes with Targeted Coordination Geometry

Based on DFT predictions that the ligand coordinates preferentially via the imidazole ring nitrogen [3], researchers can utilize this compound to synthesize metal complexes with specific, predictable geometries. This is particularly valuable in the development of new catalysts, where the coordination environment around the metal center directly dictates catalytic activity and selectivity.

Formulation of Tailored Corrosion Inhibitors for Specific Alloy Systems

Given the class-level evidence that regioisomeric mercaptobenzimidazoles exhibit substrate-specific inhibition performance [3], 2-Benzimidazolethiol,4-amino-(8CI) is a promising candidate for research into corrosion inhibitor packages designed for unique multi-metal systems. Its predicted performance profile, which differs from the 5-amino isomer, makes it a candidate for evaluation in formulations where protection of specific alloy phases is required.

Application

Selection Property

Validation Focus

Ilaprazole impurity profiling (Pharma QC)

Certified impurity reference standard identity

Method selectivity and system suitability for Ilaprazole

Metal complex design with targeted geometry

DFT‑predicted imidazole‑N coordination preference

Coordination geometry verification and stability assessment

Corrosion inhibitor research for multi‑metal systems

Regioisomeric substitution effect on substrate‑specific protection

Electrochemical testing on Cu‑Zn alloy series

• [1] Molcoo Biotech. Ilaprazole Impurity 127, CAS 19462-97-6. Accessed 2026-04-20. View Source
• [2] Rahmonova, D.; Eshimbetov, A.; Gapurova, L.; Kadirova, Z. C.; Kadirova, S. DFT Study of Quantum Chemical Parameters of 4-Amino-2-Mercaptobenzimidazole and Their Tautomeric Forms. Chemistry and Chemical Engineering 2023, No. 4, Article 7. DOI: 10.70189/1992-9498.1493. View Source
• [3] Imidazole- and mercaptobenzimidazole-derivatives as corrosion inhibitors for Cu, Cu–Zn alloys, and Zn in chloride solution. Electrochimica Acta 2025, 146460. DOI: 10.1016/j.electacta.2025.146460. View Source